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Compound of Interest

Compound Name: beta-D-Galactose pentaacetate

Cat. No.: B1294815

This document provides a comprehensive overview of the core physicochemical properties of
beta-D-Galactose pentaacetate, tailored for researchers, scientists, and drug development
professionals.

Chemical Identity and Structure

beta-D-Galactose pentaacetate is a fully acetylated derivative of the monosaccharide
galactose. The presence of the acetyl groups significantly alters its properties compared to the
parent sugar, rendering it more lipophilic.

Table 1: Compound Identification
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Identifier Value
CAS Number 4163-60-4
Molecular Formula C16H22011[1][2]
Molecular Weight 390.34 g/mol [1][2][3]
2S,3R,4S,5S,6R)-6-(acetoxymethyl)tetrahydro-
IUPAC Name ( »6-( Y Y Y
2H-pyran-2,3,4,5-tetrayl tetraacetate[1]
B-D-galactose pentaacetate, 1,2,3,4,6-Penta-O-
Synonyms
acetyl-B-D-galactopyranose[1]
CC(=0)O[C@H]1--INVALID-LINK----INVALID-
SMILES
LINK----INVALID-LINK--O[C@ @H]1COC(=0)C
InChl Key LPTITAGPBXDDGR-FTTYHUIRNA-NI[1]

Physicochemical Properties

The physicochemical properties of beta-D-Galactose pentaacetate are summarized in the
table below. These parameters are crucial for its handling, formulation, and application in
research and development.

Table 2: Physicochemical Data
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Property Value Source
Melting Point 143-144 °CJ[1] [1]
Boiling Point 435.58°C (rough estimate) [1]

Soluble in methanol (50

Solubility mg/ml), chloroform, and water. [1]
[1]

Appearance White powder[1] [1]
Room Temperature, Inert

Storage Temperature [1]
atmosphere[1]

Specific Rotation [a]D 25° (c=10, CHCI3) [1]

Experimental Protocols

Detailed experimental protocols for the determination of key physicochemical properties are
essential for reproducibility. Below are generalized methodologies based on standard
laboratory practices.

3.1. Determination of Melting Point

 Principle: The melting point is determined as the temperature at which the solid and liquid
phases of a substance are in equilibrium.

o Apparatus: Capillary melting point apparatus.
e Procedure:

o Asmall, dry sample of beta-D-Galactose pentaacetate is packed into a capillary tube to a
height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The temperature is increased at a steady rate (e.g., 1-2 °C/min) near the expected melting
point.
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o The temperature range from the appearance of the first liquid drop to the complete melting
of the solid is recorded.

3.2. Determination of Solubility

e Principle: Solubility is quantified by determining the maximum amount of solute that can
dissolve in a given amount of solvent at a specific temperature.

o Apparatus: Analytical balance, volumetric flasks, magnetic stirrer, temperature-controlled
bath.

e Procedure:

o An excess amount of beta-D-Galactose pentaacetate is added to a known volume of the
solvent (e.g., methanol, water, chloroform) in a flask.

o The mixture is stirred in a temperature-controlled bath for a sufficient time to reach
equilibrium (e.g., 24 hours).

o The suspension is filtered to remove undissolved solid.

o A known volume of the saturated solution is carefully evaporated to dryness, and the mass
of the dissolved solid is determined.

o Solubility is expressed as g/100 mL or mg/mL.
Logical Relationships and Workflows
4.1. General Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a compound like beta-D-Galactose pentaacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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